Cas no 676630-89-0 ([1-(4-chlorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]methanol)

• Product Name: [1-(4-chlorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]methanol
• CAS No: 676630-89-0
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 1720225
• PubChem ID: 894284
• Update Time: 2025-04-21

[1-(4-chlorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methanol
• [1-(4-CHLORO-PHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]-METHANOL
• CCG-311456
• (1-(4-Chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)methanol
• STK199035
• CS-0117150
• 676630-89-0
• AKOS000336064
• [1-(4-chlorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl]methanol

• Inchi： 1S/C13H14ClNO/c1-9-7-11(8-16)10(2)15(9)13-5-3-12(14)4-6-13/h3-7,16H,8H2,1-2H3
• InChI Key： UUDNTJPPGNLEJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(CO)=C1C

Computed Properties

• Exact Mass: 235.0763918g/mol
• Monoisotopic Mass: 235.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16000
• LogP: 3.23980